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Compound of Interest

Compound Name: Praeruptorin B

CAS No.: 73069-26-8

Cat. No.: B7888143

Get Quote

Executive Summary
Praeruptorin B (C₂₄H₂₆O₇) is a bioactive angular pyranocoumarin predominantly isolated from

the dried roots of Peucedanum praeruptorum Dunn (Baihuaqianhu). As a potent calcium

channel blocker and anti-inflammatory agent, it is critical in drug development pipelines

targeting hypertension and asthma.

This technical guide addresses the primary challenge in Praeruptorin B research: structural

disambiguation. Praeruptorin B is the regioisomer of Praeruptorin A. Both share the same cis-

khellactone core but differ in the placement of their ester side chains (angeloyl and acetyl

groups). Misidentification between these isomers is a common failure point in quality control.

This guide provides a self-validating spectroscopic framework to ensure absolute structural

certainty.
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To interpret the spectroscopic data correctly, one must first understand the specific

stereochemical configuration of Praeruptorin B.

Core Scaffold: (+)-cis-khellactone (3',4'-dihydro-3',4'-dihydroxy-seselin).

Substituents:

C-3' Position: Acetyl group (-OAc).[1]

C-4' Position: Angeloyl group (-OAng).[1]

Stereochemistry: The C-3' and C-4' protons are cis-oriented, typically resulting in a

coupling constant (

) of approximately 5.0 Hz.

Critical Distinction:

Praeruptorin A: 3'-angeloyl-4'-acetyl[1]

Praeruptorin B: 3'-acetyl-4'-angeloyl

Note: The biological potency of Praeruptorin B is often attributed to the bulky angeloyl group

at the C-4' position, which sterically influences the pyran ring conformation.

Mass Spectrometry (MS) Profiling
Mass spectrometry provides the first line of identification, establishing the molecular weight and

characteristic ester cleavage patterns.

Ionization & Molecular Ion
Technique: ESI-MS (Positive Mode) or APCI.

Molecular Formula: C₂₄H₂₆O₇[2][3]

Exact Mass: 426.1679 Da

Observed Ions:
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: m/z 427

: m/z 449 (Often the base peak in ESI)

: m/z 875 (Dimer formation common in high concentrations)

Fragmentation Pathways (MS/MS)
The fragmentation pattern is a "fingerprint" dictated by the sequential loss of the ester side

chains.

Primary Fragmentation: Neutral loss of Angelic Acid (C₅H₈O₂, 100 Da) or Acetic Acid

(C₂H₄O₂, 60 Da).

Diagnostic Peak: The loss of the C-4' substituent is often favored energetically.

Core Ion: The stable cis-khellactone core appears at m/z 227 (

).

Visualization: MS Fragmentation Logic
Parent Ion [M+H]+

m/z 427

Loss of AcOH
[M+H - 60]+

m/z 367

- Acetic Acid (60 Da)

Loss of AngOH
[M+H - 100]+

m/z 327

- Angelic Acid (100 Da)

cis-Khellactone Core
[M+H - AcOH - AngOH]+

m/z 227

- Angelic Acid - Acetic Acid

Base Peak (Core + H - H2O)
m/z 209

- H2O
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Figure 1: ESI-MS fragmentation pathway for Praeruptorin B. The sequential loss of ester

groups converges on the stable khellactone core.

Nuclear Magnetic Resonance (NMR) Analysis[4][5]
[6][7][8][9][10][11]
This is the definitive method for distinguishing Praeruptorin B from A. The chemical shift of the

H-3' and H-4' protons is the diagnostic key.

1H-NMR Data (400 MHz, CDCl₃)
In Praeruptorin B, the C-4' position bears the electron-withdrawing/anisotropic angeloyl group,

causing the H-4' signal to shift downfield compared to the acetyl-bearing H-3'.
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Position δH (ppm) Multiplicity J (Hz)
Assignment
Logic

Coumarin

3 6.23 d 9.5
Characteristic α-

pyrone doublet

4 7.59 d 9.5
Downfield β-

pyrone proton

5 7.36 d 8.6
Aromatic ortho-

coupling

6 6.80 d 8.6
Aromatic ortho-

coupling

Pyran Ring

3' 5.44 d 5.0
Upfield vs H-4'

(bears Acetyl)

4' 6.60 d 5.0

Downfield vs H-

3' (bears

Angeloyl)

Gem-dimethyl

2'-Me (a) 1.48 s -
Methyl group on

pyran ring

2'-Me (b) 1.44 s -
Methyl group on

pyran ring

Esters

Acetyl-Me 2.08 s - 3'-OAc methyl

Ang-Olefin 6.12 qq 7.2, 1.5
Angeloyl vinyl

proton

Ang-Me (a) 1.98 dq 7.2, 1.5 Angeloyl methyl

Ang-Me (b) 1.86 dq 1.5, 1.5 Angeloyl methyl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7888143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13C-NMR Data (100 MHz, CDCl₃)
Carbon δC (ppm) Type Assignment

2 160.0 C=O Coumarin carbonyl

3 113.2 CH α-pyrone

4 143.4 CH β-pyrone

4a 112.5 C Junction

5 129.1 CH Aromatic

6 114.3 CH Aromatic

7 156.7 C Aromatic (O-linked)

8 107.5 C Aromatic (C-C linked)

8a 154.0 C Junction (O-linked)

2' 77.8 C Quaternary pyran

3' 70.5 CH Site of Acetylation

4' 60.8 CH Site of Angeloylation

Acetyl-CO 169.8 C=O Ester carbonyl

Acetyl-Me 20.6 CH3 Ester methyl

Ang-CO 166.5 C=O Ester carbonyl

Ang-C= 127.3 C Quaternary olefin

Ang-CH= 138.8 CH Olefinic proton

The "Isomer Trap" (A vs. B)
To validate your sample is B and not A:

Check H-4': In Praeruptorin B, H-4' is > 6.5 ppm. In Praeruptorin A, H-4' is ~5.4 ppm.

Check H-3': In Praeruptorin B, H-3' is ~5.4 ppm. In Praeruptorin A, H-3' is > 6.6 ppm. Rule

of Thumb: The proton attached to the carbon bearing the Angeloyl group is always the most
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downfield pyran proton.

Experimental Protocols
Extraction and Isolation Workflow
This protocol minimizes ester hydrolysis, a common issue when using strong acids or bases

during extraction.

Reagents: HPLC-grade Methanol, Ethyl Acetate, n-Hexane, Silica Gel (200-300 mesh).

Pulverization: Grind 100g of dried Peucedanum praeruptorum roots to a fine powder.

Extraction: Sonicate with 95% Ethanol (1L) for 30 mins at room temperature (avoid heat

>40°C to prevent ester degradation). Repeat 3x.

Partition: Concentrate filtrate in vacuo. Suspend residue in water and partition sequentially

with Petroleum Ether (remove lipids) and Ethyl Acetate.

Target Fraction: Collect the Ethyl Acetate fraction.

Chromatography:

Stationary Phase: Silica Gel.

Mobile Phase Gradient: Petroleum Ether : Ethyl Acetate (10:1

3:1).

Praeruptorin B typically elutes after Praeruptorin A due to slight polarity differences (B is

slightly more polar).

Visualization: Isolation Logic

Dried Roots
(P. praeruptorum)

EtOH Extraction
(Cold/Sonicated)

Partition
Water / EtOAc

Silica Column
PE:EtOAc Gradient

EtOAc Layer

Fraction A
(Praeruptorin A)Elutes First

Fraction B
(Praeruptorin B)

Elutes Second

NMR Validation
(Check H-3'/H-4')
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Figure 2: Bioassay-guided isolation workflow emphasizing the separation of isomers A and B

via silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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